4-Iodo-2-methoxybenzyl alcohol
Overview
Description
4-Iodo-2-methoxybenzyl alcohol is a chemical compound with the CAS Number: 210037-23-3. Its IUPAC name is (4-iodo-2-methoxyphenyl)methanol . It is a solid substance at ambient temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H9IO2/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4,10H,5H2,1H3
. This indicates that it has a molecular weight of 264.06 . Physical and Chemical Properties Analysis
This compound is a solid substance at ambient temperature . It has a molecular weight of 264.06 .Scientific Research Applications
Photocatalytic Oxidation
A study by Higashimoto et al. (2009) explored the photocatalytic oxidation of benzyl alcohol and its derivatives, including 4-methoxybenzyl alcohol, using titanium dioxide (TiO2) under visible light irradiation, achieving high conversion and selectivity into corresponding aldehydes. This indicates the potential of 4-Iodo-2-methoxybenzyl alcohol in photocatalytic processes for producing valuable chemical intermediates (Higashimoto et al., 2009).
Protecting Group in Organic Synthesis
Yoo et al. (1990) introduced 4-methoxy-α-methylbenzyl alcohol as a novel protecting group for carboxylic acids, showcasing its utility in synthetic chemistry for protecting sensitive functional groups during complex reaction sequences. This suggests that derivatives of this compound could serve similarly as protecting groups or linkers in synthesis (Yoo, Ryung Kim Hye, & Yong Kyu, 1990).
Electrochemical Applications
Sherbo et al. (2018) reported on the paired electrolysis of 4-methoxybenzyl alcohol to 4-methoxybenzaldehyde, demonstrating the feasibility of using electrochemical methods to drive organic transformations. This process illustrates the broader applicability of benzyl alcohol derivatives in electrochemical synthesis, potentially including this compound (Sherbo et al., 2018).
Material Science and Polymer Chemistry
Pouteau et al. (2005) studied the modification of Kraft lignin and vanillyl alcohol (a related derivative) under acidic conditions, affecting their antioxidant properties in polypropylene. This research could imply that this compound might also find applications in material science, particularly in enhancing the properties of polymers and other materials (Pouteau et al., 2005).
Safety and Hazards
The safety information for 4-Iodo-2-methoxybenzyl alcohol indicates that it is classified under GHS06. The hazard statements include H301 and H413, and the precautionary statements include P271, P260, and P280 . This suggests that it may be harmful if swallowed and may cause long-term adverse effects in the aquatic environment .
Mechanism of Action
Target of Action
The primary target of 4-Iodo-2-methoxybenzyl alcohol is the serotonin 5-HT 2A/2C receptors . These receptors play a crucial role in the regulation of mood, anxiety, and schizophrenia among other neurological processes.
Mode of Action
This compound acts as a potent agonist for the serotonin 5-HT 2A/2C receptors . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, the compound’s interaction with its targets results in a change in the behavior of the serotonin receptors, leading to various downstream effects.
Biochemical Pathways
The activation of the serotonin 5-HT 2A/2C receptors by this compound affects several biochemical pathways. It influences the release of neurotransmitters like dopamine (DA), serotonin (5-HT), acetylcholine (ACh), and glutamate . These neurotransmitters are critical for various brain functions, including mood regulation, memory, and learning.
Result of Action
The activation of the serotonin 5-HT 2A/2C receptors by this compound can lead to various molecular and cellular effects. For instance, it can cause a decrease in the response to a challenge dose of DA, 5-HT, and glutamatergic neurons in the frontal cortex . It can also affect behavioral aspects, leading to a reduction in motor activity, memory deficiency, and induction of anxiety .
Properties
IUPAC Name |
(4-iodo-2-methoxyphenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IO2/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4,10H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEZVZZZEJYGUPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)I)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596179 | |
Record name | (4-Iodo-2-methoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
210037-23-3 | |
Record name | (4-Iodo-2-methoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596179 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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